Ezetimibe Related Impurity 7
Ezetimibe Related Impurity 7
An impurity of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L41) protein, a cholesterol transporter located in the apical membrane of enterocytes.
Brand Name:
Vulcanchem
CAS No.:
204589-68-4
VCID:
VC0194586
InChI:
InChI=1S/C24H19F2NO2/c25-18-8-4-16(5-9-18)2-1-3-22-23(17-6-14-21(28)15-7-17)27(24(22)29)20-12-10-19(26)11-13-20/h1-2,4-15,22-23,28H,3H2/b2-1+/t22-,23-/m1/s1
SMILES:
C1=CC(=CC=C1C=CCC2C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)O)F
Molecular Formula:
C24H19F2NO2
Molecular Weight:
391.42
Ezetimibe Related Impurity 7
CAS No.: 204589-68-4
Impurities
VCID: VC0194586
Molecular Formula: C24H19F2NO2
Molecular Weight: 391.42
Purity: > 95%
| CAS No. | 204589-68-4 |
|---|---|
| Product Name | Ezetimibe Related Impurity 7 |
| Molecular Formula | C24H19F2NO2 |
| Molecular Weight | 391.42 |
| IUPAC Name | (3R,4S)-1-(4-fluorophenyl)-3-[(E)-3-(4-fluorophenyl)prop-2-enyl]-4-(4-hydroxyphenyl)azetidin-2-one |
| Standard InChI | InChI=1S/C24H19F2NO2/c25-18-8-4-16(5-9-18)2-1-3-22-23(17-6-14-21(28)15-7-17)27(24(22)29)20-12-10-19(26)11-13-20/h1-2,4-15,22-23,28H,3H2/b2-1+/t22-,23-/m1/s1 |
| SMILES | C1=CC(=CC=C1C=CCC2C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)O)F |
| Appearance | White Solid |
| Description | An impurity of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L41) protein, a cholesterol transporter located in the apical membrane of enterocytes. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (3R,4R)-1-(3-fluorophenyl)-3-((E)-3-(3-fluorophenyl)allyl)-4-(4-hydroxyphenyl)azetidin-2-one |
| PubChem Compound | 10644168 |
| Last Modified | Jan 08 2022 |
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